5-chloro-2-(4-methylphenyl)-4-(2-naphthyloxy)-3(2H)-pyridazinone

• IUPAC Name: 5-chloro-2-(4-methylphenyl)-4-naphthalen-2-yloxypyridazin-3-one
• InChI: InChI=1S/C21H15ClN2O2/c1-14-6-9-17(10-7-14)24-21(25)20(19(22)13-23-24)26-18-11-8-15-4-2-3-5-16(15)12-18/h2-13H,1H3
• InChI Key: OHTZACSFGUQFIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=C(C=N2)Cl)OC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H15ClN2O2
• Molecular Weight: 362.8 g/mol

Description

5-Chloro-2-(4-methylphenyl)-4-(2-naphthyloxy)-3(2H)-pyridazinone, also known as 5-chloro-2-MNP, is a small molecule with a wide range of applications in scientific research. It is a synthetic compound, and its chemical structure consists of a pyridazinone ring with a methylphenyl group, a chlorine atom, and a 2-naphthyloxy group. It is a versatile compound that has been used in numerous research studies, ranging from drug discovery to biochemical and physiological studies.

Scientific Research Applications

Modes of Action of Pyridazinone Herbicides

Research on pyridazinone compounds, including variants similar to "5-chloro-2-(4-methylphenyl)-4-(2-naphthyloxy)-3(2H)-pyridazinone," has shown their effectiveness as herbicides through the inhibition of photosynthesis and the Hill reaction in plants. These compounds exhibit phytotoxicity by interfering with chloroplast development and are resistant to metabolic detoxication in plants. Their action mechanism resembles that of atrazine, albeit with additional biological properties enhancing their herbicidal efficacy (Hilton et al., 1969).

Analytical Detection in Herbicide Formulations

The gas chromatographic determination of pyridazinone derivatives is crucial for analyzing herbicide formulations. Techniques have been developed for the quantitative assessment of these compounds, emphasizing their importance in ensuring the quality and efficacy of herbicide products. These methods allow for the detection of impurities and the main active ingredients, contributing to the safety and effectiveness of agricultural chemicals (Výboh et al., 1974).

Photophysical Properties for Biological Applications

The study of photophysical properties of pyridazinone derivatives, including their absorption and fluorescence spectra, provides insights into their ground and excited state dipole moments. This information is vital for understanding the molecular interactions and reactivity of these compounds, which can be applied in the development of new drugs and materials with specific photophysical characteristics. Such studies offer a foundation for further research into the therapeutic and material applications of pyridazinone derivatives (Desai et al., 2016).